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Introduction:

Indoleamine 2,3-dioxygenase 2 (IDO2) is a heme-containing enzyme that catalyzes the initial

and rate-limiting step in the kynurenine pathway, the primary route for tryptophan catabolism.[1]

[2] Alongside its isoform IDO1 and tryptophan 2,3-dioxygenase (TDO), IDO2 is implicated in

various physiological and pathological processes, including immune regulation, inflammatory

disorders, and cancer.[1][3] Given its emerging role as a therapeutic target, accurate

quantification of IDO2 expression and activity in biological samples is crucial for advancing

research and drug development. This document provides detailed methodologies for the

quantification of IDO2, including enzyme-linked immunosorbent assay (ELISA), enzyme activity

assays, and mass spectrometry-based approaches.

Data Presentation: Quantitative Overview of IDO2
The following tables summarize key quantitative data related to IDO2 expression and inhibition.
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Table 1: IDO2 mRNA Expression in Human Tissues

Tissue Relative Expression Level Reference

Liver Predominant [4]

Kidney Predominant [4]

Cerebral Cortex Predominant [4]

Colon Lower than IDO1 [4]

Epididymis Lower than IDO1 [4]

Placenta Expressed [4]

Lymph Nodes Expressed [5]

Table 2: IDO2 Expression in Disease

Disease Expression Status Reference

Non-Small Cell Lung Cancer

(NSCLC)
Upregulated [6][7]

Glioma Upregulated [6]

Colon Cancer Upregulated [6]

Gastric Cancer Upregulated [6]

Renal Tumors Upregulated [6]

Medullary Thyroid Carcinoma Upregulated [6]

Diffuse Large B-cell

Lymphoma
Highest Median Expression [6]

Acute Myeloid Leukemia Lowest Median Expression [6]

Crohn's Disease
rs45003083 SNP associated

with reduced risk
[6]

COVID-19 (Lung Tissue) High Expression [6]
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Table 3: Inhibitors of IDO Enzymes

Inhibitor Target(s) IC50 Value Reference

Epacadostat

(INCB24360)
IDO1 ~10 nM [8]

AT-0174 IDO1 / TDO2
IDO1: 0.17 µM, TDO2:

0.25 µM
[9]

1-methyl-D-tryptophan IDO2 (selective) Not specified [2]

Experimental Protocols
Quantification of IDO2 Protein by Enzyme-Linked
Immunosorbent Assay (ELISA)
ELISA is a widely used method for quantifying protein levels in various biological samples,

including serum, plasma, and cell culture supernatants.[10][11]

Principle:

This protocol is based on a sandwich ELISA method.[10] Wells of a microplate are pre-coated

with a capture antibody specific for IDO2. When the sample is added, IDO2 present in the

sample binds to the capture antibody. A biotinylated detection antibody, also specific for IDO2,

is then added, which binds to the captured IDO2, forming a sandwich complex. Streptavidin-

horseradish peroxidase (HRP) conjugate is subsequently added, which binds to the

biotinylated detection antibody. Finally, a TMB substrate solution is added, which is converted

by HRP into a colored product. The intensity of the color is proportional to the amount of IDO2

in the sample and is measured spectrophotometrically.[10]

Materials:

IDO2 ELISA Kit (containing pre-coated microplate, detection antibody, standards, wash

buffer, substrate, and stop solution)

Biological sample (serum, plasma, cell culture supernatant)
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Microplate reader capable of measuring absorbance at 450 nm

Pipettes and pipette tips

Distilled or deionized water

Phosphate-buffered saline (PBS)

Protocol:

Reagent Preparation: Prepare all reagents, working standards, and samples as directed in

the ELISA kit manual.

Sample Addition: Add 100 µL of standard or sample to each well. Incubate for 1 hour at

37°C.[12]

Detection Antibody Addition: Aspirate the liquid from each well. Add 100 µL of prepared

Detection Reagent A (biotinylated anti-IDO2 antibody). Incubate for 1 hour at 37°C.[12]

Washing: Aspirate and wash each well three times with the provided wash buffer.[12]

Enzyme Conjugate Addition: Add 100 µL of prepared Detection Reagent B (Streptavidin-

HRP). Incubate for 30 minutes at 37°C.[12]

Washing: Aspirate and wash each well five times with the wash buffer.[12]

Substrate Addition: Add 90 µL of Substrate Solution to each well. Incubate for 10-20 minutes

at 37°C in the dark.[12]

Stopping the Reaction: Add 50 µL of Stop Solution to each well. The color will change from

blue to yellow.[12]

Measurement: Read the absorbance of each well at 450 nm immediately using a microplate

reader.[12]

Calculation: Calculate the concentration of IDO2 in the samples by comparing the optical

density (O.D.) of the samples to the standard curve.
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Measurement of IDO2 Enzyme Activity
IDO2 enzyme activity can be determined by measuring the conversion of its substrate, L-

tryptophan, to N-formylkynurenine, which is then rapidly converted to kynurenine.[13][14] The

concentration of kynurenine can be quantified using spectrophotometry or high-performance

liquid chromatography (HPLC).[13][15]

Principle:

This protocol describes a colorimetric method for measuring IDO2 activity in cell lysates or

purified enzyme preparations. The assay measures the production of kynurenine from

tryptophan. The reaction is stopped, and kynurenine is detected by reacting it with Ehrlich's

reagent (p-dimethylaminobenzaldehyde) to produce a yellow-colored complex, which can be

measured spectrophotometrically at 480 nm.[13][16]

Materials:

IDO2-expressing cells or purified IDO2 enzyme

L-tryptophan (substrate)

Reaction buffer (e.g., potassium phosphate buffer)

Trichloroacetic acid (TCA)

Ehrlich's reagent (p-dimethylaminobenzaldehyde in acetic acid)

Microplate reader capable of measuring absorbance at 480 nm

Incubator at 37°C

Centrifuge

Protocol:

Sample Preparation: Prepare cell lysates containing IDO2 or a solution of purified IDO2

enzyme.
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Reaction Setup: In a microplate, add the sample containing IDO2 to a reaction mixture

containing L-tryptophan in reaction buffer.

Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 1-4 hours).

Reaction Termination: Stop the enzymatic reaction by adding 30% trichloroacetic acid (TCA)

to each well. This will precipitate the proteins.[13]

Protein Precipitation: Centrifuge the plate to pellet the precipitated protein.[13]

Color Development: Transfer the supernatant to a new microplate. Add an equal volume of

Ehrlich's reagent to each well.[13]

Incubation: Incubate at room temperature for 10-20 minutes to allow for color development.

Measurement: Measure the absorbance at 480 nm using a microplate reader.[16]

Calculation: Determine the concentration of kynurenine produced by comparing the

absorbance values to a standard curve prepared with known concentrations of kynurenine.

Quantification of IDO2 by Mass Spectrometry (MS)
Mass spectrometry offers a highly sensitive and specific method for the absolute quantification

of proteins. This is typically achieved by measuring the abundance of one or more unique

peptides derived from the target protein after proteolytic digestion.[17]

Principle:

This protocol outlines a general workflow for the quantification of IDO2 using a targeted

proteomics approach, specifically selected reaction monitoring (SRM) or multiple reaction

monitoring (MRM) on a triple quadrupole mass spectrometer.[18] The method involves the

enzymatic digestion of proteins in the biological sample, followed by the enrichment of specific

IDO2-derived peptides using anti-peptide antibodies (Stable Isotope Standards and Capture by

Anti-Peptide Antibodies - SISCAPA).[18] A stable isotope-labeled synthetic peptide

corresponding to the target peptide is spiked into the sample as an internal standard for

accurate quantification.[18]

Materials:
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Biological sample (e.g., tissue homogenate, cell lysate)

Lysis buffer

Dithiothreitol (DTT) and iodoacetamide (IAA) for reduction and alkylation

Trypsin (for protein digestion)

Stable isotope-labeled synthetic peptide standard (corresponding to a unique IDO2 peptide)

Anti-peptide antibodies specific for the target IDO2 peptide

Magnetic beads for immunoprecipitation

Wash buffers

Elution buffer (e.g., 5% acetic acid)

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system (triple quadrupole)

Protocol:

Protein Extraction and Digestion:

Lyse the biological sample to extract total proteins.

Reduce and alkylate the protein disulfide bonds using DTT and IAA, respectively.

Digest the proteins into peptides using trypsin.

Peptide Enrichment (SISCAPA):

Spike the digested sample with a known amount of the stable isotope-labeled IDO2

peptide standard.

Incubate the sample with anti-peptide antibodies coupled to magnetic beads to capture the

target IDO2 peptide and its labeled internal standard.[18]

Wash the beads to remove non-specifically bound peptides.[18]
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Elute the captured peptides from the beads using an elution buffer.[18]

LC-MS/MS Analysis:

Analyze the eluted peptides by LC-MS/MS.

Set up the mass spectrometer to perform SRM/MRM analysis, monitoring specific

precursor-to-fragment ion transitions for both the endogenous IDO2 peptide and the stable

isotope-labeled internal standard.[18]

Data Analysis:

Quantify the amount of the endogenous IDO2 peptide by calculating the peak area ratio of

the endogenous peptide to the stable isotope-labeled internal standard.

Determine the concentration of IDO2 in the original sample based on the known amount of

the spiked-in internal standard.

Mandatory Visualizations
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Caption: The IDO2-mediated kynurenine pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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